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Compound of Interest

Compound Name: L-Carnitine-13C Chloride

Cat. No.: B1152015 Get Quote

This guide outlines the precise disposal procedures for L-Carnitine-13C Chloride, designed

for researchers and facility managers in drug development and analytical chemistry.

Part 1: Chemical & Isotopic Context
1.1 The Stability Distinction (Critical) L-Carnitine-13C Chloride contains Carbon-13 (

), a stable, non-radioactive isotope.

Radiological Status:Exempt. It does not decay and emits no ionizing radiation.

Operational Implication: Do NOT dispose of this material in radioactive waste streams (e.g.,

with

or

). Doing so triggers unnecessary regulatory burdens and disposal costs. Treat strictly as
chemical waste.

1.2 Chemical Hazard Profile While stable, the compound is a chemical irritant.

CAS Number: 6645-46-1 (Unlabeled parent); 13C-labeled variants often share CAS or have

specific isotope CAS.

Molecular Formula:
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(labeled carbons vary).

Signal Word:WARNING

GHS Classifications:

Skin Irritation (Category 2)[1][2]

Eye Irritation (Category 2A)[2]

Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)[2]

Part 2: Waste Classification & Segregation
Proper segregation prevents cross-contamination and ensures RCRA compliance.

2.1 RCRA Status (USA)

Listed Waste: Not listed (Not F, K, P, or U listed).

Characteristic Waste:

Ignitability (D001): No.

Corrosivity (D002):Conditional. Aqueous solutions of amine hydrochlorides can be acidic.

If

, it is D002.[3] See Protocol Step 3.

Reactivity (D003): No.

Toxicity (D004-D043): No.

2.2 Segregation Decision Tree Use the following logic flow to determine the correct waste

stream.
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Figure 1: Waste Segregation Logic Flow for L-Carnitine-13C Chloride. This decision tree

ensures compliance with RCRA corrosivity standards for aqueous solutions.
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Part 3: Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Powder or Contaminated
Solids)
Applicability: Expired stock, spill cleanup residues, contaminated weighing boats/gloves.

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.

Labeling: Affix a hazardous waste label.

Constituents: "L-Carnitine-13C Chloride" (Do not abbreviate).

Hazard Checkbox: Mark "Irritant".

Transfer: Transfer solid waste to the container. Do not generate dust.[1][4][5][6][7][8]

Engineering Control: Perform transfer inside a chemical fume hood.[9]

Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel in the same

container).

Storage: Store in the "Solid Chemical Waste" satellite accumulation area until pickup.

Scenario B: Aqueous Solutions (Buffers, HPLC Waste)
Applicability: Leftover stock solutions, mobile phases.

pH Verification (The Self-Validating Step):

Dip a pH strip into the waste solution.

Observation: L-Carnitine HCl is a weak acid. High concentrations may drop pH

significantly.

Action:

If pH
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: Segregate into Corrosive Acid Waste.[3]

If pH

: Segregate into Aqueous Chemical Waste.

Compatibility Check: Ensure the waste container does not contain strong oxidizing agents

(e.g., Nitric Acid, Permanganates), as L-Carnitine can react with oxidizers.

Disposal: Pour into the designated carboy using a funnel. Close the latch/cap immediately.

Scenario C: Mixed Organic Solvents (HPLC Eluents)
Applicability: Solutions containing Acetonitrile or Methanol.

Classification: Treat based on the organic solvent (e.g., Ignitable D001 for Acetonitrile).

Procedure: Collect in "Organic Solvent Waste" carboys. The L-Carnitine-13C content is

considered a contaminant within the solvent stream.

Part 4: Spill Management Workflow
Immediate Response: Do not attempt to clean up if you have respiratory conditions or if the

spill is >50g (unless trained).

Spill Detected
Don PPE:

Nitrile Gloves, Lab Coat,
Safety Goggles, N95 Mask

Containment:
Cover with damp paper towels

(Prevents dust)

Cleanup:
Scoop/Sweep into
Disposal Container

Decontamination:
Wash area with water

Check pH of rinse

Click to download full resolution via product page

Figure 2: Operational workflow for solid L-Carnitine-13C Chloride spills.[2][7][9] Dampening

the powder is critical to prevent inhalation of dust.

Spill Cleanup Protocol:

Dampen: Gently mist the powder with water or cover with wet paper towels. Reasoning:

Prevents aerosolization of the respiratory irritant.
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Scoop: Use a plastic scoop or dustpan. Place material into a waste jar.

Wash: Wipe the surface with water and soap.[5]

Final Check: Verify no white residue remains.

Part 5: Documentation & Compliance Data
5.1 Quantitative Data for Manifests Use these values when filling out waste manifests or EHS

inventory logs.

Parameter Value Note

Proper Shipping Name Non-Regulated Chemical Solid
Not DOT regulated for

transport

RCRA Code
None (Unless pH

2, then D002)

Default to "Non-Hazardous

Chemical"

Water Solubility Soluble (>50 mg/mL)
Suitable for aqueous waste

streams

Flash Point N/A Not Ignitable

Incompatibilities Strong Oxidizers
Do not mix with

Nitrates/Peroxides

5.2 Waste Minimization

Inventory Control: Purchase only required quantities. 13C-labeled compounds are

expensive; excess disposal represents significant financial loss.

Sharing: Unused, unexpired material should be offered to other internal labs before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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